Cas no 42046-68-4 (1H-Pyrrole-2-carboxylicacid,3-cyano-5-methyl-(9CI))

1H-Pyrrole-2-carboxylicacid,3-cyano-5-methyl-(9CI) structure
42046-68-4 structure
Product Name:1H-Pyrrole-2-carboxylicacid,3-cyano-5-methyl-(9CI)
CAS No:42046-68-4
MF:C7H6N2O2
MW:150.134741306305
CID:1017823
PubChem ID:45082023
Update Time:2025-04-20

1H-Pyrrole-2-carboxylicacid,3-cyano-5-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylicacid,3-cyano-5-methyl-(9CI)
    • 3-cyano-5-methyl-1H-pyrrole-2-carboxylic acid
    • 3-cyano-5-methyl-pyrrole-2-carboxylic acid
    • 42046-68-4
    • SCHEMBL3281406
    • DB-315315
    • BWSDXFDMFXURCU-UHFFFAOYSA-N
    • DTXSID80665035
    • Inchi: 1S/C7H6N2O2/c1-4-2-5(3-8)6(9-4)7(10)11/h2,9H,1H3,(H,10,11)
    • InChI Key: BWSDXFDMFXURCU-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C#N)C=C(C)N1)=O

Computed Properties

  • Exact Mass: 150.042927438g/mol
  • Monoisotopic Mass: 150.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 76.9Ų
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent